N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide

• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol
• IUPAC Name: N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C16H14ClNO3/c1-10(19)11-4-3-5-13(8-11)18-16(20)12-6-7-15(21-2)14(17)9-12/h3-9H,1-2H3,(H,18,20)
• InChI Key: PSAUKVZLEVDYNN-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)OC)Cl

Description

N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide (abbreviated as APCM) is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide class of compounds, which are known to have a wide range of biological activities. APCM has been found to possess a number of interesting properties, including anti-inflammatory, analgesic, and antitumor effects. In

Scientific Research Applications

N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been studied for its potential applications in a number of areas, including cancer research, inflammation, and pain management. In cancer research, N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. Inflammation is a key component of many diseases, and N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been shown to have anti-inflammatory effects in several animal models. In addition, N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been found to have analgesic effects, making it a potential candidate for pain management.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide is not fully understood, but it is thought to involve inhibition of several key enzymes and signaling pathways. N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has also been found to inhibit the activity of several other enzymes, including phosphatidylinositol 3-kinase (PI3K), which is involved in cell growth and survival, and protein kinase B (AKT), which is involved in cell signaling.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been found to have a number of biochemical and physiological effects in animal models. In addition to its anti-inflammatory and analgesic effects, N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit angiogenesis (the formation of new blood vessels) in tumors. N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has also been found to have antioxidant effects, and to protect against oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has several advantages and limitations for use in laboratory experiments. One advantage is that it is a synthetic compound, which means that it can be easily synthesized and purified to high levels of purity. This makes it a useful tool for studying the effects of specific compounds on biological systems. However, one limitation is that N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide has not been extensively studied in humans, which means that its effects in humans are not well understood.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide. One area of interest is the development of N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide analogs with improved properties, such as increased potency or selectivity for specific targets. Another area of interest is the study of N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide in combination with other compounds, such as chemotherapy drugs, to enhance their effectiveness. Finally, more research is needed to understand the mechanism of action of N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide, and to determine its safety and efficacy in humans.

Synthesis Methods

N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide can be synthesized using a variety of methods. One common method involves the reaction of 3-chloro-4-methoxybenzoic acid with acetic anhydride to form the acetyl derivative, which is then reacted with 3-aminoacetophenone to form N-(3-acetylphenyl)-3-chloro-4-methoxybenzamide. This method has been optimized for high yield and purity, and is widely used in research laboratories.